molecular formula C5H12O2 B050535 3-Ethoxy-1-propanol CAS No. 111-35-3

3-Ethoxy-1-propanol

Cat. No. B050535
CAS RN: 111-35-3
M. Wt: 104.15 g/mol
InChI Key: XHMWPVBQGARKQM-UHFFFAOYSA-N
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Description

3-Ethoxy-1-propanol, also known as ethyl 3-ethoxypropionate or this compound, is a chemical compound with the molecular formula C5H12O2. It is a clear, colorless liquid with a mild odor and a boiling point of 134.7 °C. This compound is a versatile compound that has a variety of applications in the scientific and industrial fields. It is used as a solvent, reaction medium, reagent, and catalyst in various synthesis processes. Additionally, it is used as a building block in the production of a number of other compounds, including polymers and pharmaceuticals.

Scientific Research Applications

  • Atmospheric Degradation : 3-Ethoxy-1-propanol is subject to atmospheric degradation through reactions with Cl atoms, OH, and NO3 radicals. This research is crucial for understanding the environmental impact and atmospheric chemistry of the compound. The study also proposes a mechanism for these reactions, indicating the compound's role in tropospheric reactivity and potential environmental implications, such as global warming potential and photochemical ozone creation potential (Aranda et al., 2021).

  • Dynamics in Aqueous Solutions : Ultrasonic absorption techniques were used to study this compound in aqueous solutions, revealing insights into its dynamic behavior. The research provides valuable thermodynamic and kinetic parameters that can be useful for various applications, including industrial processes and solvent usage (Nishikawa & Ueda, 1991).

  • Oxidation Kinetics : The kinetics and mechanism of the oxidation of similar compounds by ditelluratocuprate(III) in alkaline media have been studied, which might provide indirect insights into the reactivity and potential applications of this compound in chemical synthesis and industrial processes (Shan et al., 2011).

  • Yeast Metabolite : this compound has been identified as a strain- and species-dependent yeast metabolite in commercial ales and lagers. This research is particularly relevant to the brewing industry and could have implications for flavor and aroma profiles of alcoholic beverages (Irwin, 1992).

  • Synthesis of Lithium Compounds : Research has been conducted on synthesizing 3-(2′-Ethoxyethoxy)propyl lithium from 1-chloro-3-(2′-ethoxyethoxy)-propane and lithium-sodium alloy, which has applications as an anion polymerization initiator. This is crucial for developing new materials and polymers (Feng, 2005).

Safety and Hazards

3-Ethoxy-1-propanol is classified as an Acute Tox. 4 Inhalation, Eye Irrit. 2, and Flam. Liq. 3 . It may cause eye and lung irritation and may be narcotic in high concentrations . It is also highly flammable .

Mechanism of Action

Target of Action

3-Ethoxy-1-propanol, also known as 3-ethoxypropan-1-ol, is an ethoxy-alcohol derivative

Mode of Action

It’s known that the ether component of this compound is relatively unreactive . This suggests that it might interact with its targets in a non-covalent manner, possibly through hydrogen bonding or van der Waals interactions.

Result of Action

It’s known that it can react with oxoacids and carboxylic acids to form esters plus water . This suggests that it might participate in esterification reactions within the body, potentially influencing the levels of various esters and related compounds.

properties

IUPAC Name

3-ethoxypropan-1-ol
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InChI

InChI=1S/C5H12O2/c1-2-7-5-3-4-6/h6H,2-5H2,1H3
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InChI Key

XHMWPVBQGARKQM-UHFFFAOYSA-N
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Canonical SMILES

CCOCCCO
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Molecular Formula

C5H12O2
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DSSTOX Substance ID

DTXSID4073124
Record name 3-Ethoxy-1-propanol
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Molecular Weight

104.15 g/mol
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Physical Description

3-ethoxy-1-propanol appears as a clear colorless liquid, with a mild odor. Less dense than water. Contact may slightly irritate skin, eyes and mucous membranes.
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Boiling Point

320 to 322 °F at 760 mmHg (NTP, 1992)
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Flash Point

130 °F (NTP, 1992)
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Solubility

greater than or equal to 100 mg/mL at 64 °F (NTP, 1992)
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Density

0.904 at 68 °F (NTP, 1992) - Less dense than water; will float
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Vapor Pressure

8.2 mmHg at 77 °F (NTP, 1992)
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CAS RN

111-35-3
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Retrosynthesis Analysis

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Min. plausibility 0.01
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Top-N result to add to graph 6

Feasible Synthetic Routes

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